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Abstract
AM-114, also known as Proteasome Inhibitor IX (PS-IX), is a synthetic boronic-chalcone

derivative with significant potential in oncological and microbiological research.[1][2][3] Its

primary mechanism of action involves the potent inhibition of the chymotrypsin-like activity of

the 20S proteasome, a critical pathway for protein degradation in eukaryotic cells.[2][4][5] This

document provides a detailed guide for the preparation, storage, and handling of AM-114
solutions to ensure experimental reproducibility and maintain the integrity of the compound.

The protocols herein are designed for researchers in drug development, cancer biology, and

infectious disease studies.

Introduction: The Scientific Context of AM-114
AM-114, systematically named [4-[(Z)-[(5Z)-5-[(4-boronophenyl)methylidene]-1-methyl-4-

oxopiperidin-3-ylidene]methyl]phenyl]boronic acid, is a small molecule that has garnered

significant interest for its therapeutic potential.[6][7] It has demonstrated potent anticancer

activity by inducing apoptosis and inhibiting cell growth in various cancer cell lines, including

human colon cancer (HCT116).[1][2][4] The mechanism is linked to the inhibition of the 20S

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b10814492#bc-rfq
https://www.benchchem.com/product/b10814492/docs?utm_src=pdf-body#am-114-comprehensive-protocols-for-solution-preparation-storage-and-handling
https://synapse.patsnap.com/drug/f88a8b0c51e440b5a9e61e88c6c1356a
https://www.medchemexpress.com/proteasome-inhibitor-ix.html
https://www.biorxiv.org/content/10.1101/2023.05.08.539939v1.full.pdf
https://www.medchemexpress.com/proteasome-inhibitor-ix.html
https://www.rndsystems.com/products/am-114_2564
https://molnova.com/files/document/DATASHEET/DATASHEET_M27475.pdf
https://www.benchchem.com/product/b10814492/docs?utm_src=pdf-body#am-114-comprehensive-protocols-for-solution-preparation-storage-and-handling
https://www.benchchem.com/product/b10814492/docs?utm_src=pdf-body#am-114-comprehensive-protocols-for-solution-preparation-storage-and-handling
https://www.benchchem.com/product/b10814492/docs?utm_src=pdf-body#am-114-comprehensive-protocols-for-solution-preparation-storage-and-handling
https://www.smolecule.com/products/s518241
https://pubchem.ncbi.nlm.nih.gov/compound/am-114
https://synapse.patsnap.com/drug/f88a8b0c51e440b5a9e61e88c6c1356a
https://www.medchemexpress.com/proteasome-inhibitor-ix.html
https://www.rndsystems.com/products/am-114_2564
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814492?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


proteasome, leading to the accumulation of ubiquitinated proteins and key cell cycle regulators

like p53.[1][2][8]

Beyond its anticancer properties, AM-114 has been investigated as a β-lactamase inhibitor,

suggesting a role in overcoming antibiotic resistance in bacteria.[1][9][10] Given its diverse

biological activities, the precise and reliable preparation of AM-114 solutions is paramount for

accurate and reproducible experimental outcomes. This guide provides the foundational

knowledge and step-by-step protocols to achieve this.

Physicochemical Properties of AM-114
A thorough understanding of the compound's properties is the basis for its correct handling and

use. The key physicochemical data for AM-114 are summarized below.

Property Value Source(s)

IUPAC Name

[4-[(Z)-[(5Z)-5-[(4-

boronophenyl)methylidene]-1-

methyl-4-oxopiperidin-3-

ylidene]methyl]phenyl]boronic

acid

[6][7]

Synonyms

3,5-Bis-[benzylidene-4-boronic

acid]-1-methylpiperidin-4-one,

Proteasome Inhibitor IX (PS-

IX)

[2][6][7]

CAS Number 856849-35-9 [4][7][11]

Molecular Formula C₂₀H₂₁B₂NO₅ [4][6][11][12]

Molecular Weight 377.01 g/mol [4][7][11][12]

Purity ≥97% (Typical) [4]

Solubility
Insoluble in water; Soluble in

DMSO (up to 10 mM reported)
[4][6]
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AM-114 exerts its cytotoxic effects by targeting the ubiquitin-proteasome system (UPS). The

20S proteasome is the catalytic core of this system, responsible for degrading ubiquitinated

proteins. By inhibiting the chymotrypsin-like activity of the proteasome, AM-114 prevents the

breakdown of these tagged proteins, leading to their accumulation. This disrupts cellular

homeostasis, triggers cell cycle arrest, and ultimately induces apoptosis.
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Caption: Workflow of AM-114 inhibiting the 20S proteasome.

Experimental Protocols
Preparation of a 10 mM AM-114 Stock Solution
Rationale: Dimethyl sulfoxide (DMSO) is the recommended solvent due to AM-114's poor

aqueous solubility.[4][6] Preparing a concentrated stock solution allows for convenient dilution
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into aqueous cell culture media or assay buffers for final experiments, minimizing the final

DMSO concentration to avoid solvent-induced artifacts. A 10 mM stock is a standard

concentration for many cell-based assays.

Materials:

AM-114 powder (CAS 856849-35-9)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Procedure:

Pre-Calculation: Determine the mass of AM-114 needed. The molecular weight is 377.01

g/mol .

To make 1 mL of a 10 mM solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 377.01 g/mol × 1000 mg/g = 3.77 mg

Weighing: Tare a sterile 1.5 mL microcentrifuge tube or appropriate vial on the analytical

balance. Carefully weigh out 3.77 mg of AM-114 powder into the tube.

Expert Tip: Due to the small mass, it is advisable to weigh a slightly larger amount (e.g., 5

mg) and adjust the solvent volume accordingly for greater accuracy. For example, for 5.00

mg of AM-114, the required DMSO volume would be: (5.00 mg / 3.77 mg/mL) = 1.326 mL

or 1326 µL.

Dissolution: Using a calibrated micropipette, add the calculated volume of DMSO (e.g., 1 mL

for 3.77 mg) to the tube containing the AM-114 powder.
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Solubilization: Cap the tube securely. Vortex gently for 1-2 minutes or until the powder is

completely dissolved. A brief sonication in a water bath can aid dissolution if needed. Visually

inspect the solution against a light source to ensure no particulates remain.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide

the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile, light-protecting

(amber or foil-wrapped) microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name ("AM-114"), concentration (10

mM), solvent (DMSO), and the date of preparation.

Preparation of Working Solutions
Rationale: For most cell culture experiments, the final concentration of DMSO should be kept

low (typically ≤0.1% v/v) to prevent cytotoxicity. The working solution is prepared by diluting the

stock solution directly into the final assay medium.

Procedure:

Calculation: Determine the volume of stock solution needed for your final concentration.

Example: To prepare 1 mL of a 10 µM working solution from a 10 mM stock:

Use the formula: M₁V₁ = M₂V₂

(10,000 µM) × V₁ = (10 µM) × (1000 µL)

V₁ = (10 × 1000) / 10,000 = 1 µL

Dilution: Add 999 µL of your cell culture medium or assay buffer to a sterile tube. Add the 1

µL of the 10 mM AM-114 stock solution.

Mixing: Mix thoroughly by gentle vortexing or by pipetting up and down. The working solution

is now ready for immediate use.

Trustworthiness Check: Always prepare a vehicle control using the same final

concentration of DMSO (e.g., 0.1%) in your medium to differentiate between compound-

specific effects and solvent effects.
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Storage and Stability
Proper storage is critical for maintaining the biological activity of AM-114. Degradation can lead

to inconsistent results and a loss of potency.

Form
Storage
Condition

Duration Rationale Source(s)

Solid Powder
Dry, dark at 0-

4°C

Short-term (days

to weeks)

Minimizes

chemical

degradation and

hydrolysis.

[6]

Dry, dark at

-20°C

Long-term

(months to

years)

Ensures

maximum

stability for

extended

periods.

[5][6]

DMSO Stock

Solution

Aliquoted, dark

at -20°C
Months

Prevents

degradation from

repeated freeze-

thaw cycles.

[5][6]

Aliquoted, dark

at -80°C

Up to a year or

more

Optimal for long-

term

preservation of

solution integrity.

[6]

Key Stability Considerations:

Avoid Freeze-Thaw Cycles: Repeated changes in temperature can degrade the compound in

solution. Aliquoting is a mandatory step for ensuring long-term stability.[6]

Light Sensitivity: Store both solid and solutions protected from light, as exposure can lead to

photodegradation. Use amber vials or wrap tubes in foil.[6]

Hygroscopy: AM-114 powder may be hygroscopic. Store in a desiccator or a tightly sealed

container to prevent moisture absorption.
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Safety and Handling
As with any research chemical, appropriate safety precautions must be observed.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling AM-114 in solid or solution form.

Handling: Handle the powder in a chemical fume hood or a ventilated enclosure to avoid

inhalation of fine particulates.

Disposal: Dispose of waste materials containing AM-114 according to your institution's

hazardous chemical waste disposal guidelines.

First Aid: In case of skin contact, wash immediately with soap and water. In case of eye

contact, flush with copious amounts of water for at least 15 minutes. If inhaled or ingested,

seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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